![molecular formula C21H24ClNO2 B2816676 1-(3-(4-Chlorophenyl)azepan-1-yl)-2-(2-methoxyphenyl)ethanone CAS No. 1795360-40-5](/img/structure/B2816676.png)
1-(3-(4-Chlorophenyl)azepan-1-yl)-2-(2-methoxyphenyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-(4-Chlorophenyl)azepan-1-yl)-2-(2-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C21H24ClNO2 and its molecular weight is 357.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
The chemical compound 1-(3-(4-Chlorophenyl)azepan-1-yl)-2-(2-methoxyphenyl)ethanone is involved in various synthetic and chemical reaction studies. For example, it has been used in the synthesis of heterocycles such as isoflavones through condensation reactions with N,N-dimethylformamide dimethyl acetal, leading to heterocyclization and the formation of various diaryl-substituted heterocycles (Moskvina, Shilin, & Khilya, 2015). Similarly, derivatives of this compound have shown antiviral activity, particularly against Flu A H1N1 California/07/2009 virus, demonstrating the potential for therapeutic applications (Demchenko et al., 2019).
Enantioselective Synthesis
Research has also focused on the enantioselective synthesis of related compounds, such as 1-(5-bromo-2-chlorophenyl)-1-(4-ethoxyphenyl)ethane, highlighting the importance of stereochemistry in the medicinal chemistry field (Zhang et al., 2014).
Novel Compound Formation
The compound has been involved in the formation of novel chemical structures, such as dihydroindolo[1,2-c]quinazoline derivatives, through reactions with arylamines catalyzed by BF3·Etherate, indicating its versatility in organic synthesis (Harano et al., 2007).
Antimicrobial Activity
Some derivatives of the compound have been synthesized and evaluated for antimicrobial activity, showing potential in addressing microbial resistance issues (Nagamani et al., 2018).
Luminescence and Materials Science
In the field of materials science, derivatives of this compound have been investigated for their luminescence properties, such as delayed fluorescence and room-temperature phosphorescence, which are critical for the development of new optical and electronic materials (Wen et al., 2021).
Properties
IUPAC Name |
1-[3-(4-chlorophenyl)azepan-1-yl]-2-(2-methoxyphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24ClNO2/c1-25-20-8-3-2-6-17(20)14-21(24)23-13-5-4-7-18(15-23)16-9-11-19(22)12-10-16/h2-3,6,8-12,18H,4-5,7,13-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCBKYCGHAVHPKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC(=O)N2CCCCC(C2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.